Cas no 1314786-92-9 (2-(3-ethoxyphenyl)-2-methylpropanoic acid)

2-(3-Ethoxyphenyl)-2-methylpropanoic acid is a substituted phenylpropanoic acid derivative characterized by its ethoxy and methyl functional groups. This compound is of interest in organic synthesis and pharmaceutical research due to its structural features, which may serve as a intermediate or scaffold for further chemical modifications. The presence of the ethoxy group enhances solubility in organic solvents, while the methyl substitution at the α-carbon contributes to steric stability. Its carboxylic acid functionality allows for versatile reactivity, including esterification or amidation, making it a useful building block in medicinal chemistry and material science applications. The compound exhibits moderate stability under standard conditions.
2-(3-ethoxyphenyl)-2-methylpropanoic acid structure
1314786-92-9 structure
Product Name:2-(3-ethoxyphenyl)-2-methylpropanoic acid
CAS No:1314786-92-9
MF:C12H16O3
MW:208.253643989563
CID:6252305
PubChem ID:79020414
Update Time:2025-05-28

2-(3-ethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-ethoxyphenyl)-2-methylpropanoic acid
    • EN300-1842115
    • AKOS017557947
    • 1314786-92-9
    • Inchi: 1S/C12H16O3/c1-4-15-10-7-5-6-9(8-10)12(2,3)11(13)14/h5-8H,4H2,1-3H3,(H,13,14)
    • InChI Key: LDRIMMAJCKBCAA-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=CC(=C1)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 208.109944368g/mol
  • Monoisotopic Mass: 208.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 46.5Ų

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Additional information on 2-(3-ethoxyphenyl)-2-methylpropanoic acid

Comprehensive Overview of 2-(3-Ethoxyphenyl)-2-Methylpropanoic Acid (CAS No. 1314786-92-9)

2-(3-Ethoxyphenyl)-2-methylpropanoic acid (CAS 1314786-92-9) is a synthetic organic compound with a molecular formula of C12H16O3. This compound belongs to the class of arylpropanoic acids, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of an ethoxy group at the meta-position of the phenyl ring and a methylpropanoic acid moiety makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for specialty chemicals like 2-(3-ethoxyphenyl)-2-methylpropanoic acid has surged due to its relevance in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs) or other bioactive molecules. Its structural similarity to known pharmaceutical intermediates has sparked investigations into its synthetic pathways and biological activity.

The compound's CAS number 1314786-92-9 is frequently searched in scientific databases, reflecting its growing importance in organic synthesis. Users often inquire about its physical properties (e.g., melting point, solubility), spectroscopic data (NMR, IR), and safety profiles. Notably, its ethoxy-phenyl moiety is a hotspot for structure-activity relationship (SAR) studies, aligning with trends in fragment-based drug design.

From an industrial perspective, 2-(3-ethoxyphenyl)-2-methylpropanoic acid is valued for its scalable synthesis and compatibility with green chemistry principles. Recent patents highlight its utility in catalysis and polymer additives, addressing the need for sustainable materials. Environmental concerns have also driven interest in its biodegradability and eco-friendly derivatives.

Analytical techniques such as HPLC, GC-MS, and X-ray crystallography are commonly employed to characterize this compound. Laboratories often optimize purification methods (e.g., recrystallization, column chromatography) to achieve high purity for research applications. The compound's stability under various conditions is another topic of frequent inquiry, especially for long-term storage considerations.

In summary, 2-(3-ethoxyphenyl)-2-methylpropanoic acid (CAS 1314786-92-9) represents a promising candidate for multidisciplinary research. Its structural flexibility and functional group compatibility make it a valuable asset in both academic and industrial settings. As the scientific community continues to explore novel chemical entities, this compound is poised to play a pivotal role in advancing molecular innovation.

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